Cas no 958232-24-1 (4-amino-3,5-dihydroxybenzoic acid)

4-amino-3,5-dihydroxybenzoic acid Properties

Names and Identifiers

• 4-amino-3,5-dihydroxybenzoic acid
• SCHEMBL3174622
• AKOS006294592
• FT-0696922
• 511-66-0
• 958232-24-1
• 4-Amino-3,5-dihydroxybenzoic acid
• 4-Amino-3,5-dihydroxybenzoicacid
• FT-0692897
• G61587
• MFCD06656123
• SY373483
• +Expand

• InChIKey： OZXVKLZAIACTOQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7NO4/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,9-10H,8H2,(H,11,12)
• SMILES： C1=C(C=C(C(=C1O)N)O)C(=O)O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.03750770g/mol
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų